Cas no 118267-19-9 (Erythromycin,3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-,9-[O-[(2-methoxyethoxy)methyl]oxime] (9CI))

• Product Name: Erythromycin,3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-,9-[O-[(2-methoxyethoxy)methyl]oxime] (9CI)
• CAS No: 118267-19-9
• MF: C₃₃H₆₂N₂O₁₂
• MW: 678.851591587067
• CID: 222373
• PubChem ID: 165367174
• Update Time: 2025-04-19

Erythromycin,3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-,9-[O-[(2-methoxyethoxy)methyl]oxime] (9CI) Chemical and Physical Properties

Names and Identifiers

• Erythromycin,3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-,9-[O-[(2-methoxyethoxy)methyl]oxime] (9CI)
• Oxacyclotetradecane,erythromycin deriv.
• RU 39001
• DTXSID801106077
• Erythromycin, 3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)-, 9-[O-[(2-methoxyethoxy)methyl]oxime]
• 118267-19-9

• Inchi： 1S/C33H62N2O12/c1-12-24-33(8,41)28(38)20(4)25(34-44-17-43-14-13-42-11)18(2)16-32(7,40)29(21(5)26(36)22(6)30(39)46-24)47-31-27(37)23(35(9)10)15-19(3)45-31/h18-24,26-29,31,36-38,40-41H,12-17H2,1-11H3/t18-,19-,20+,21+,22-,23+,24?,26+,27-,28-,29-,31+,32-,33-/m1/s1
• InChI Key： BNZRPTCUAOMSSH-YUZGJFBMSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@@H]1[C@@H](C)[C@@H]([C@@H](C)C(=O)OC(CC)[C@](C)([C@@H]([C@@H](C)C([C@H](C)C[C@@]1(C)O)=NOCOCCOC)O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 678.43027542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 189Ų

Experimental Properties

• PSA: 52.54